6-[4-(hydroxymethyl)phenyl]-N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]nicotinamide

• IUPAC Name: 6-[4-(hydroxymethyl)phenyl]-N-[3-(2-propan-2-ylimidazol-1-yl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H26N4O2/c1-16(2)21-23-11-13-26(21)12-3-10-24-22(28)19-8-9-20(25-14-19)18-6-4-17(15-27)5-7-18/h4-9,11,13-14,16,27H,3,10,12,15H2,1-2H3,(H,24,28)
• InChI Key: XTVHXDVSQQPFSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCNC(=O)C2=CN=C(C=C2)C3=CC=C(C=C3)CO
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

As with all chemicals, safety and hazards need to be evaluated on a case-by-case basis. While some imidazole derivatives are used in commercially available drugs, others may have different safety profiles. Always refer to the Material Safety Data Sheet (MSDS) for specific compounds.